N-[2-(4-morpholinyl)phenyl]-2-naphthamide

• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-(2-morpholin-4-ylphenyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C21H20N2O2/c24-21(18-10-9-16-5-1-2-6-17(16)15-18)22-19-7-3-4-8-20(19)23-11-13-25-14-12-23/h1-10,15H,11-14H2,(H,22,24)
• InChI Key: FQUPCVCPYBIZAT-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4C=C3
• solubility: 0.8 [ug/mL]

Description

N-[2-(4-morpholinyl)phenyl]-2-naphthamide, also known as MNPA, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. MNPA belongs to the class of naphthamides, which are a group of compounds that have been shown to possess a variety of biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-[2-(4-morpholinyl)phenyl]-2-naphthamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the production of pro-inflammatory cytokines and cancer cell growth.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)phenyl]-2-naphthamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and other inflammatory diseases. N-[2-(4-morpholinyl)phenyl]-2-naphthamide has also been shown to inhibit the growth of cancer cells in vitro and in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(4-morpholinyl)phenyl]-2-naphthamide is its potential therapeutic properties. It has been shown to have anti-inflammatory and anti-cancer properties, which make it a promising candidate for drug development. However, one of the limitations of N-[2-(4-morpholinyl)phenyl]-2-naphthamide is its potential toxicity. More research is needed to determine the safety and efficacy of N-[2-(4-morpholinyl)phenyl]-2-naphthamide in humans.

Future Directions

There are several future directions for research on N-[2-(4-morpholinyl)phenyl]-2-naphthamide. One area of research is the development of N-[2-(4-morpholinyl)phenyl]-2-naphthamide derivatives that have improved therapeutic properties and reduced toxicity. Another area of research is the investigation of the mechanism of action of N-[2-(4-morpholinyl)phenyl]-2-naphthamide and its potential targets. Finally, more research is needed to determine the safety and efficacy of N-[2-(4-morpholinyl)phenyl]-2-naphthamide in humans.

Synthesis Methods

N-[2-(4-morpholinyl)phenyl]-2-naphthamide can be synthesized using a multi-step process that involves the reaction of 2-naphthoyl chloride with 4-morpholineaniline in the presence of a base such as pyridine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[2-(4-morpholinyl)phenyl]-2-naphthamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. N-[2-(4-morpholinyl)phenyl]-2-naphthamide has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells.